![molecular formula C15H20N4OS2 B5602239 3-(1-ethyl-1H-imidazol-2-yl)-1-{[2-(methylthio)-1,3-thiazol-4-yl]carbonyl}piperidine](/img/structure/B5602239.png)
3-(1-ethyl-1H-imidazol-2-yl)-1-{[2-(methylthio)-1,3-thiazol-4-yl]carbonyl}piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves strategic molecular design and manipulation of functional groups to enhance specific properties such as solubility, absorption, and selectivity towards targets. For instance, the insertion of a piperazine unit instead of a methylene chain in related compounds has been shown to markedly enhance aqueous solubility and improve oral absorption, indicating the importance of structural modifications in the synthesis of complex molecules (Shibuya et al., 2018).
Molecular Structure Analysis
The molecular structure of closely related compounds has been elucidated through various analytical techniques. The crystal structure of N-(1,3-benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, for example, showcases the planarity of benzothiazol and imidazol rings with a dihedral angle of 6.37(8)°, indicating the structural conformation critical for its activity (Yıldırım et al., 2006).
Chemical Reactions and Properties
The reactivity of the compound and its derivatives can be assessed through various chemical reactions, demonstrating the versatility and potential for functionalization. For instance, the condensation reactions of thiazolopyridine derivatives and their cyclocondensation to yield novel compounds indicate the compound's reactivity towards forming more complex structures with potentially varied biological activities (Lamphon et al., 2004).
Physical Properties Analysis
The physical properties of such compounds, including solubility and stability, are crucial for their potential application. Enhanced aqueous solubility, for example, directly impacts oral bioavailability, as seen in compounds where structural modifications lead to significant improvements in these aspects (Shibuya et al., 2018).
properties
IUPAC Name |
[3-(1-ethylimidazol-2-yl)piperidin-1-yl]-(2-methylsulfanyl-1,3-thiazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4OS2/c1-3-18-8-6-16-13(18)11-5-4-7-19(9-11)14(20)12-10-22-15(17-12)21-2/h6,8,10-11H,3-5,7,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHWBOTKYTFAJQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1C2CCCN(C2)C(=O)C3=CSC(=N3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.